1-(2-((3-(3-Benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)sulfonyl)ethyl)piperidine-2,6-dione
Overview
Description
1-(2-((3-(3-Benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)sulfonyl)ethyl)piperidine-2,6-dione is a useful research compound. Its molecular formula is C19H22N4O5S and its molecular weight is 418.47. The purity is usually 95%.
BenchChem offers high-quality 1-(2-((3-(3-Benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)sulfonyl)ethyl)piperidine-2,6-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-((3-(3-Benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)sulfonyl)ethyl)piperidine-2,6-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry
Oxadiazoles have been successfully utilized in medicinal chemistry due to their potential as pharmacophores. Specifically, derivatives of 1-(2-((3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)sulfonyl)ethyl)piperidine-2,6-dione have shown promise in the following areas:
a. Anticancer Activity: Certain derivatives exhibit anticancer properties. For instance, compounds like 1-[3-(5-cyclohexyl-[1,3,4]oxadiazol-2-yl)-phenyl]-3-p-tolyl-urea and 1-[3-(5-cyclohexyl-(1,3,4)-oxadiazol-2-yl)-phenyl]-3-(3-methoxyphenyl)-urea demonstrated activity against MCF-7 and HeLa cancer cells .
b. Vasodilators: Oxadiazoles have vasodilatory effects, making them relevant for cardiovascular research. Their ability to enhance blood flow can be beneficial in treating conditions related to blood vessel constriction.
c. Anticonvulsants: Some oxadiazole derivatives exhibit anticonvulsant properties. These compounds may play a role in managing epilepsy and related disorders.
d. Antidiabetic Agents: Research suggests that certain oxadiazole-based compounds could serve as antidiabetic agents. They may help regulate blood glucose levels and improve insulin sensitivity.
Energetic Materials
Oxadiazoles are known for their energetic behavior, making them valuable in high-energy applications:
a. High-Energy Core: The 1,2,5-regioisomer (also known as furazan) is a key oxadiazole form. Its derivatives have been designed for use in energetic materials. Depending on substituents, these compounds can range from relatively inert to highly sensitive to heat and impact .
b. Blunt Energetic Materials: Compounds like 1,3,4-oxadiazole derivatives exhibit low mechanical sensitivity and high gas volume after detonation. They represent a novel type of blunt energetic material with promising applications .
Miscellaneous Applications
Beyond the fields mentioned above, oxadiazoles have been explored in other areas:
a. Nutritional Stress Response: Oxadiazoles enhance the body’s anti-stress response, particularly in cases of oxidative stress, thermal stress, and nutritional imbalances. They improve fur quality, promote glossy coats, and enhance commercial value in livestock. Additionally, they reduce mortality during transportation and minimize the occurrence of PSE (pale, soft, exudative) meat due to slaughter stress .
Mechanism of Action
Target of Action
Oxadiazoles, a key structural component of the compound, have been utilized in a wide range of applications, including as an essential part of the pharmacophore . They have shown potential in various medicinal applications such as anticancer, vasodilator, anticonvulsant, and antidiabetic .
Mode of Action
Oxadiazoles have been known to interact with their targets in various ways depending on their structure and the presence of substituents . The presence of two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment .
Biochemical Pathways
Oxadiazoles have been known to affect various biochemical pathways depending on their structure and the nature of their targets .
Pharmacokinetics
The properties of oxadiazoles can vary widely depending on their structure and the presence of substituents .
Result of Action
Certain oxadiazole derivatives have shown anticancer activity against mcf-7 and hela cells .
Action Environment
The properties of oxadiazoles can be influenced by various factors, including the presence of substituents and the electronic environment .
properties
IUPAC Name |
1-[2-[3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]sulfonylethyl]piperidine-2,6-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O5S/c24-17-7-4-8-18(25)23(17)9-10-29(26,27)22-12-15(13-22)19-20-16(21-28-19)11-14-5-2-1-3-6-14/h1-3,5-6,15H,4,7-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XANGKLDMVBRVIO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C(=O)C1)CCS(=O)(=O)N2CC(C2)C3=NC(=NO3)CC4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-((3-(3-Benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)sulfonyl)ethyl)piperidine-2,6-dione | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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